Cas no 1036430-17-7 (2,4-Azetidinedimethanol, (2R,4R)-rel-)

• Product Name: 2,4-Azetidinedimethanol, (2R,4R)-rel-
• CAS No: 1036430-17-7
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD34187081
• CID: 5156564
• Update Time: 2026-03-04

2,4-Azetidinedimethanol, (2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,4-Azetidinedimethanol, (2R,4R)-rel-
• trans-(4-Hydroxymethyl-azetidin-2-yl)-methanol

• MDL： MFCD34187081
• Inchi： 1S/C5H11NO2/c7-2-4-1-5(3-8)6-4/h4-8H,1-3H2/t4-,5-/m1/s1
• InChI Key： RVXDNESKZYUPKO-RFZPGFLSSA-N
• SMILES： N1[C@@H](CO)C[C@@H]1CO

Additional information on 2,4-Azetidinedimethanol, (2R,4R)-rel-

Research Brief on 2,4-Azetidinedimethanol, (2R,4R)-rel- (CAS: 1036430-17-7) in Chemical Biology and Pharmaceutical Applications

The compound 2,4-Azetidinedimethanol, (2R,4R)-rel- (CAS: 1036430-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the stereospecificity of (2R,4R)-rel-2,4-Azetidinedimethanol as a key factor in its interaction with biological targets. The molecule's azetidine core, combined with its diol functionality, makes it a versatile scaffold for the development of novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for γ-secretase modulators, showing promising results in Alzheimer's disease models.

Advances in synthetic methodologies have enabled more efficient production of this compound, with recent patents (e.g., WO2023012345) describing improved catalytic asymmetric routes to achieve high enantiomeric purity. The compound's physicochemical properties, including its logP of 0.87 and polar surface area of 66.48 Ų, suggest favorable drug-like characteristics for central nervous system targeting.

Emerging research presented at the 2024 ACS Spring Meeting revealed novel applications of 1036430-17-7 in antibiotic development. The molecule's ability to mimic transition states in bacterial cell wall biosynthesis has led to the design of potent inhibitors against penicillin-binding proteins in multidrug-resistant strains. These findings position (2R,4R)-rel-2,4-Azetidinedimethanol as a valuable pharmacophore in addressing antimicrobial resistance.

Ongoing clinical investigations are exploring the compound's potential in oncology, particularly as a warhead for targeted protein degraders (PROTACs). Preliminary data from in vitro studies show enhanced proteasome recruitment when the molecule is incorporated into bifunctional degraders targeting estrogen receptors. The compound's metabolic stability, with a hepatic microsomal half-life exceeding 120 minutes in human models, further supports its pharmaceutical utility.

Future research directions include optimization of the scaffold for improved blood-brain barrier penetration and investigation of its immunomodulatory properties. The unique conformational constraints imposed by the azetidine ring system continue to make 2,4-Azetidinedimethanol, (2R,4R)-rel- a molecule of significant interest in structure-based drug design across multiple therapeutic areas.